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Compound of Interest

Compound Name: 2-Methyl-3-pentanol

Cat. No.: B165387

This guide provides a comprehensive overview of the density of 2-Methyl-3-pentanol, tailored
for researchers, scientists, and professionals in drug development. It includes key quantitative
data, detailed experimental protocols for density determination, and a workflow visualization.

Core Properties of 2-Methyl-3-pentanol

2-Methyl-3-pentanol (IUPAC name: 2-methylpentan-3-ol) is a secondary alcohol with the
chemical formula CeH140.[1] It presents as a cleatr, colorless, and flammable liquid.[2][3]
Understanding its physical properties, such as density, is crucial for its application in various
scientific and industrial contexts.

Quantitative Density Data

The density of a liquid is dependent on temperature, generally decreasing as temperature
increases. Below is a summary of reported density values for 2-Methyl-3-pentanol at different

temperatures.
Density Value Temperature (°C) Units Reference(s)
0.8243 20 g/cm3 [1114]
0.8230 20 glcm? [3]
0.819 25 g/mL [5][6]
0.820 Not Specified g/mL [7]
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Note: g/cm?3 is equivalent to g/mL.

Experimental Protocol: Density Determination by
Pychometer

The determination of a liquid's density with high precision is commonly achieved using a
pycnometer, also known as a specific gravity bottle.[8][9][10] This method relies on the
gravimetric measurement of a precisely known volume of the liquid.[11]

Principle: The pycnometer is a glass flask with a specific, accurately calibrated volume.[9][10]
By weighing the pycnometer empty, filled with a reference liquid of known density (e.g.,
deionized water), and finally filled with the sample liquid (2-Methyl-3-pentanol), the density of
the sample can be calculated with high accuracy.[8][11]

Apparatus and Materials:

¢ Pycnometer with a ground-glass stopper containing a capillary tube

Analytical balance (accuracy to at least 0.1 mg)

Thermostatic bath

2-Methyl-3-pentanol (sample)

Deionized water (reference liquid)

Acetone or other suitable solvent (for cleaning and drying)

Pipettes

Detailed Methodology:

¢ Preparation and Cleaning:

o Thoroughly clean the pycnometer and its stopper with a suitable solvent like acetone,
followed by rinsing with deionized water.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.benchchem.com/product/b165387?utm_src=pdf-body
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.benchchem.com/product/b165387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Ensure the pycnometer is completely dry before the initial measurement. This can be
achieved by placing it in an oven or rinsing with a volatile solvent and allowing it to air dry.

o Mass of the Empty Pycnometer (mo):

o Carefully weigh the clean, dry pycnometer along with its stopper on the analytical balance.
Record this mass as mo.

» Calibration with Reference Liquid (Deionized Water):

[e]

Fill the pycnometer with deionized water, ensuring no air bubbles are trapped.

o Insert the stopper. The capillary tube in the stopper will allow excess liquid to escape,
ensuring the volume is precisely met.[8]

o Wipe dry the exterior of the pycnometer.

o Place the filled pycnometer in a thermostatic bath set to a specific temperature (e.g., 20.0
°C) and allow it to equilibrate. Ensure the water level in the bath is above the level of the
liquid inside the pycnometer.

o Once equilibrated, remove the pycnometer, wipe it completely dry, and weigh it. Record
this mass as ma.

e Mass of the Sample Liquid (2-Methyl-3-pentanol):
o Empty and thoroughly dry the pycnometer as described in Step 1.
o Fill the pycnometer with 2-Methyl-3-pentanol.

o Repeat the process of inserting the stopper, equilibrating in the thermostatic bath at the
same temperature, drying the exterior, and weighing. Record this mass as mz.

e Calculations:
o Mass of water (m_water):m_water = m1 - mo

o Volume of pycnometer (V):V = m_water / p_water
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» Where p_water is the known density of water at the experimental temperature.
o Mass of sample (m_sample):m_sample = mz - mo
o Density of sample (p_sample):p_sample = m_sample / V

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in determining the density of 2-
Methyl-3-pentanol using the pycnometer method.
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Workflow for Density Determination via Pycnometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Density of 2-Methyl-
3-pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b165387#density-of-2-methyl-3-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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